2-(4-fluorophenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one

• IUPAC Name: 2-(4-fluorophenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1-one
• InChI: InChI=1S/C25H19FN4O5/c1-32-19-12-14(13-20(33-2)22(19)34-3)23-27-24(35-29-23)21-17-6-4-5-7-18(17)25(31)30(28-21)16-10-8-15(26)9-11-16/h4-13H,1-3H3
• InChI Key: WTNGYJCASSDTOA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2=NOC(=N2)C3=NN(C(=O)C4=CC=CC=C43)C5=CC=C(C=C5)F
• Molecular Formula: C25H19FN4O5
• Molecular Weight: 474.4 g/mol

Description

2-(4-fluorophenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one is a useful research compound. Its molecular formula is C25H19FN4O5 and its molecular weight is 474.448. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research has highlighted the synthesis and investigation of compounds with similar structures for their antimicrobial properties. For example, studies have demonstrated the antimicrobial activity of new derivatives synthesized with objectives including studying their effectiveness against various bacteria and fungi strains. These compounds, which involve the 1,2,4-oxadiazole moiety, have shown promising results in combating microbial infections (El-hashash et al., 2012; Sridhara et al., 2010).

High-Performance Polymers

The compound's structure is conducive to the development of high-performance polymers. Research into sulfonated poly(aryl ether)s containing phthalazinone and oxadiazole moieties has led to the creation of materials with excellent film-forming properties, high thermal and chemical stability, and significant proton conductivity. These materials are valuable for their potential applications in fuel cells and other advanced technologies (Jin & Zhu, 2018).

Anticancer Activity

Another significant area of research is the compound's potential anticancer activity. Derivatives containing the oxadiazole moiety have been evaluated against various cancer cell lines, demonstrating moderate to excellent anticancer activities. This suggests that compounds with similar structures could serve as leads for the development of new anticancer agents (Ravinaik et al., 2021).

Material Science and Engineering Applications

The unique structure of the compound also lends itself to applications in material science and engineering. For instance, copolymers containing phthalazinone units have been synthesized and characterized for their use in creating thin films. These materials exhibit high thermal stability and are soluble in polar solvents, making them suitable for a range of industrial applications (Hamciuc et al., 2008).